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Compound of Interest

Compound Name: 1-(Perfluoro-n-octyl)tetradecane

Cat. No.: B159541

Introduction to Semifluorinated Alkanes

Semifluorinated alkanes (SFAs) are a class of linear diblock molecules composed of a
perfluorocarbon segment (F-chain) and a hydrocarbon segment (H-chain).[1][2] Their general
chemical structure is F(CF2)n(CH2)mH, often abbreviated as FnHm, where 'n* and 'm’
represent the number of carbon atoms in the fluorinated and hydrogenated chains,
respectively.[1] First synthesized in 1962, these compounds possess a unique combination of
properties inherited from their distinct segments, making them a subject of growing interest in
various scientific fields.[1]

The immiscibility of the fluorinated and hydrogenated moieties imparts an amphiphilic character
to SFAs, leading to their classification as "primitive surfactants”.[2] This structure results in
unique physicochemical properties, including chemical and physiological inertness, low surface
and interfacial tensions, and high gas solubility, particularly for oxygen and carbon dioxide.[1][3]
[4][5] These characteristics have established SFAs as valuable tools in clinical practice,
especially in ophthalmology, and have opened up numerous possibilities for their use as
advanced drug carriers.[1][3][6]

Physicochemical Properties

The properties of SFAs are heavily influenced by the relative lengths of their F-chains and H-
chains.[1] They are colorless, laser-stable liquids with densities typically ranging between 1.1
and 1.7 g/cm3.[4][7] Their amphiphilic nature makes them soluble in both perfluorocarbons and
hydrocarbons, with solubility increasing with the length of the corresponding segment.[7]
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Notably, SFAs are effective solvents for lipophilic drugs and are the first known biocompatible

solvents for silicone oils.[4][7]

Quantitative Data on SFA Properties

The following tables summarize key physicochemical properties of selected semifluorinated

alkanes.

Table 1: General Physicochemical Properties of Selected SFAs

Molecular

Chemical . Density Boiling Point
SFA Weight ( g/mol

Formula ) (g/lcm?) (°C)
F4H5 CoH11F9 302.17 1.268 149
F6H6 Ci12H13F1s 428.20 1.42 204

| F6H8 | C14aH17F13 | 456.26 | 1.35 | 245 |
Data compiled from various sources.

Table 2: Surface Tension and Gas Solubility of Selected SFAs

Interfacial
Surface ] . o
. Tension vs. O:2 Solubility COz2 Solubility
SFA Tension (MN/m
Water (mN/m (vol%) (vol%)
at 20°C)
at 20°C)
F4H5 ~19 ~50-58 ~45 ~140
F6H6 20.0 49.6 ~48 ~150

| F6HS | 21.0 | 49.1 | ~50 | ~160 |

Data compiled from multiple sources, including[1][7][8]. It's noted that CO: solubility is generally
about ten times greater than Oz solubility in any given solvent.[1]
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Synthesis and Chemistry

SFAs are chemically and physiologically inert compounds.[4][7] They are stable against strong
acids, alkalis, and oxidants, and do not undergo metabolic degradation.[8]

General Synthesis Pathway

The most common method for synthesizing linear SFAs involves a two-step process:

o Addition of Perfluoroalkyl lodide to an Alkene: A perfluoroalkyl iodide is added to a terminal
alkene.

o Dehalogenation: The resulting product is then dehalogenated using zinc powder and
hydrochloric acid.[1]

Reactants

Perﬂuoroalkyl IOdlde Process

Radical Addition
i

Terminal Alkene
(CH2=CH(CHz2)m-2H)

Step 1 Products

lodo-SFA Intermediate

Dehalogenation

Zn, HCI NE
( ) Step 2

Semifluorinated Alkane

(F(CF2)n(CH2)mH)

Click to download full resolution via product page

General synthesis pathway for semifluorinated alkanes.

Experimental Protocol: Synthesis of
Perfluorohexyloctane (F6H8)

This protocol is a representative example of SFA synthesis.
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Materials:

Perfluorohexyl iodide (CeF13l)

e 1-Octene (CsH1is)

o Azo-bis-isobutyronitrile (AIBN) (radical initiator)
e Zinc powder

e Ethanol

e Hydrochloric acid (HCI)

o Diethyl ether

e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

» Radical Addition:

o In areaction vessel, dissolve perfluorohexyl iodide and a molar excess of 1-octene in a
suitable solvent.

o Add a catalytic amount of AIBN.

o Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at approximately
80°C for several hours to initiate the radical addition.

o Monitor the reaction progress using gas chromatography (GC).

o Once the reaction is complete, remove the excess 1-octene and solvent under reduced
pressure.

e Dehalogenation:

o Dissolve the resulting iodinated intermediate in ethanol.
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o Add an excess of activated zinc powder.

o Slowly add concentrated hydrochloric acid dropwise while stirring vigorously. The reaction
is exothermic and should be controlled.

o Continue stirring at room temperature for several hours until the reaction is complete
(monitored by GC).

 Purification:

o Filter the reaction mixture to remove excess zinc.

o Extract the product with diethyl ether.

o Wash the organic layer with water and brine.

o Dry the organic layer over anhydrous magnesium sulfate.

o Filter and concentrate the solution under reduced pressure.

o Purify the crude F6H8 by fractional distillation under vacuum to obtain a colorless liquid.
e Characterization:

o Confirm the structure and purity of the final product using 'H NMR, °F NMR, and mass
spectrometry.

Applications in Research and Medicine

The unique properties of SFAs make them suitable for a wide range of applications, from
ophthalmology to advanced drug delivery systems.[3][6]

Ophthalmology

SFAs have become a staple in daily clinical practice for vitreoretinal surgery and as eye drops.

[1]3]

« Vitreoretinal Tamponades: In retinal detachment surgery, SFAs are used as
"endotamponades” to help reattach the retina.[4] They are physically, chemically, and

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/37111696/
https://ouci.dntb.gov.ua/en/works/4yOMdxr9/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10146824/
https://pubmed.ncbi.nlm.nih.gov/37111696/
https://pubmed.ncbi.nlm.nih.gov/11071025/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

physiologically inert, making them well-tolerated within the eye.[4] Their density, which is
lower than that of perfluorocarbon liquids (PFCLSs) but higher than water, allows them to
effectively flatten the retina.[4][7] They can also be mixed with silicone oil to modify its
properties.[1]
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Retinal Detachment
Diagnosis

Pars Plana Vitrectomy
(Removal of Vitreous Gel)

i

Fluid-Air Exchange
(Removal of Subretinal Fluid)

SFA Injection

(e.g., F6H8)

Retina Flattened and
Reattached by SFA

¥

Laser Retinopexy
(Sealing Retinal Tears)

;

SFA Removal
(if necessary)

Successful Reattachment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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